Cas no 122137-12-6 (D-Galactose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®6)-O-[O-(N-acetyl-a-neuraminosyl)-(2®3)-b-D-galactopyranosyl-(1®3)]-2-(acetylamino)-2-deoxy-)

• Product Name: D-Galactose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®6)-O-[O-(N-acetyl-a-neuraminosyl)-(2®3)-b-D-galactopyranosyl-(1®3)]-2-(acetylamino)-2-deoxy-
• CAS No: 122137-12-6
• MF: C₃₃H₅₅N₃O₂₄
• MW: 877.79551243782
• CID: 172318
• PubChem ID: 3081703
• Update Time: 2025-04-19

D-Galactose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®6)-O-[O-(N-acetyl-a-neuraminosyl)-(2®3)-b-D-galactopyranosyl-(1®3)]-2-(acetylamino)-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• (2S,4S,5R,6R)-5-acetamido-2-[(2R,3R,4S,5S,6R)-2-[(2R,3R,4S,5R)-2-acetamido-6-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-1-oxohexan-3-yl]oxy-3,5-dihydroxy-
• D-Galactose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• N-acetylneuraminyl(2-3)galactosyl(1-3)-N-acetylglucosyl(1-6)-N-acetylgalactose
• 3)]-2-(acetylamino)-2-deoxy-
• 3)-b-D-galactopyranosyl-(1&reg
• D-Galactose, O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-6)-O-(O-(N-acetyl-alpha-neuraminosyl)-(2-3)-beta-D-galactopyranosyl-(1-3))-2-(acetylamino)-2-deoxy-
• Neuac(alpha2-3)gal(beta1-3)glcnac(beta1-6)galnac
• Nggg-N-Ac
• (2S,4S,5R,6R)-5-acetamido-2-[(2R,3R,4S,5S,6R)-2-[(2R,3R,4S,5R)-2-acetamido-6-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-1-oxohexan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• 122137-12-6
• DTXSID40153529
• D-Galactose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®6)-O-[O-(N-acetyl-a-neuraminosyl)-(2®3)-b-D-galactopyranosyl-(1®3)]-2-(acetylamino)-2-deoxy-

• Inchi： 1S/C33H55N3O24/c1-10(41)34-13(5-37)27(22(48)16(46)9-55-30-20(36-12(3)43)25(51)23(49)17(7-39)56-30)58-31-26(52)29(24(50)18(8-40)57-31)60-33(32(53)54)4-14(44)19(35-11(2)42)28(59-33)21(47)15(45)6-38/h5,13-31,38-40,44-52H,4,6-9H2,1-3H3,(H,34,41)(H,35,42)(H,36,43)(H,53,54)/t13-,14-,15+,16+,17+,18+,19+,20+,21+,22-,23+,24-,25+,26+,27+,28+,29-,30+,31-,33-/m0/s1
• InChI Key： WRCLLMLSHVQVSB-MFWAWNLTSA-N
• SMILES： O1[C@@H]([C@@H]([C@@H](CO)O)O)[C@@H]([C@H](C[C@@]1(C(=O)O)O[C@@H]1[C@H]([C@H](O[C@H]([C@H](C=O)NC(C)=O)[C@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)NC(C)=O)O)O)O[C@H](CO)[C@@H]1O)O)O)NC(C)=O

Computed Properties

• Exact Mass: 877.31755
• Monoisotopic Mass: 877.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 60
• Rotatable Bond Count: 20
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.1
• Topological Polar Surface Area: 440Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 1378.1°Cat760mmHg
• Flash Point: 787.3°C
• Refractive Index: 1.641
• PSA: 439.81